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Compound of Interest

Compound Name: 2,4-Dibromothiazole

Cat. No.: B2762289 Get Quote

An In-depth Technical Guide to 2,4-Dibromothiazole

For researchers, scientists, and professionals in drug development, 2,4-Dibromothiazole is a

crucial heterocyclic organic compound. Its unique structure, featuring a thiazole ring with

bromine atoms at the 2 and 4 positions, makes it a versatile building block in organic synthesis,

particularly for creating novel pharmaceutical agents and agrochemicals.[1][2][3] This guide

provides a comprehensive overview of its chemical and physical properties, safety information,

applications, and relevant experimental protocols.

Chemical and Physical Properties
The fundamental characteristics of 2,4-Dibromothiazole are summarized in the table below,

providing a clear reference for laboratory use.
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Property Value

CAS Number 4175-77-3[4][5]

Molecular Formula C₃HBr₂NS

Molecular Weight 242.92 g/mol

Appearance Off-white to white crystalline powder or solid

Melting Point 80-84 °C

Boiling Point 242.8 °C at 760 mmHg

Density 2.324 g/cm³

Flash Point 100.6 °C

Refractive Index 1.649

Purity ≥96-99% (depending on the supplier)

Storage
Keep cold, store at 0-8 °C, and protect from light

and moisture

Safety and Handling
2,4-Dibromothiazole is associated with several hazards and requires careful handling in a

laboratory setting. The following table outlines its key safety information.
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Safety Information Details

Signal Word Danger

Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H318 (Causes serious eye

damage), H335 (May cause respiratory

irritation)

Precautionary Statements
P261, P264, P280, P304+P340,

P305+P351+P338, P405

Hazard Codes Xn, Xi

Personal Protective Equipment

Wear protective gloves, protective clothing, eye

protection, and face protection. Use a dust mask

type N95 (US).

Applications in Research and Drug Development
2,4-Dibromothiazole's reactivity, enhanced by the presence of two bromine atoms, makes it a

valuable intermediate in organic synthesis. It is particularly significant in the development of

pharmaceuticals and agrochemicals.

Key applications include:

Synthesis of Biologically Active Molecules: It serves as a precursor for various 2,4-

disubstituted thiazole derivatives that exhibit biological activity. For instance, it is used in the

preparation of survival motor neuron (SMN) protein modulators.

Pharmaceutical Intermediates: The thiazole ring is a core structure in many drugs, and 2,4-
Dibromothiazole is an important intermediate in the synthesis of compounds for developing

antibiotics and other therapeutic agents. It has been used in the synthesis of fragments of

natural products like Melithiazole C and dolabellin.

Agrochemicals: This compound is an effective intermediate in the creation of fungicides and

herbicides, contributing to crop protection and enhanced agricultural productivity.
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Cross-Coupling Reactions: The bromine atoms can be selectively displaced in cross-

coupling reactions, such as Suzuki or Stille couplings, to build more complex molecular

architectures.

Experimental Protocols
A common application of 2,4-Dibromothiazole is its use as a building block in sequential,

regioselective cross-coupling reactions. A general workflow for such a reaction is outlined

below.

2,4-Dibromothiazole

Bromine-Magnesium Exchange
at C-2

Regioselective

2-Magnesiated-4-bromothiazole
Intermediate

Electrophilic Quench
(e.g., with a nitrile)

Intermediate Imine

Hydrolysis or Reduction

α-Chiral 2-Substituted
4-Bromothiazole
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Caption: Regioselective functionalization of 2,4-Dibromothiazole.

This process often involves a bromine-magnesium exchange that occurs with high

regioselectivity at the C-2 position of the thiazole ring. The resulting Grignard reagent can then

react with an electrophile to introduce a substituent at the 2-position, leaving the bromine at the

4-position available for subsequent reactions.

Role in Synthesis of Active Pharmaceutical
Ingredients (APIs)
2,4-Dibromothiazole is a foundational component for constructing more complex molecules

with therapeutic properties. The following diagram illustrates its role as a starting material in a

synthetic pathway leading to a potential drug candidate.

Starting Materials

Synthetic Pathway

Outcome

2,4-Dibromothiazole

Multi-step Synthesis
(e.g., Cross-Coupling)

Other Reagents &
Building Blocks

Active Pharmaceutical
Ingredient (API)

Biological Target
(e.g., Protein, Enzyme)

 interacts with
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Caption: Role of 2,4-Dibromothiazole in API synthesis.

This demonstrates the strategic importance of 2,4-Dibromothiazole in medicinal chemistry,

enabling the creation of diverse molecular structures for biological screening and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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